Cas no 28999-63-5 (Pyridine,2,2'-[1,3-propanediylbis(thio-2,1-ethanediyl)]bis- (9CI))

• Product Name: Pyridine,2,2'-[1,3-propanediylbis(thio-2,1-ethanediyl)]bis- (9CI)
• CAS No: 28999-63-5
• MF: C₁₇H₂₂N₂S₂
• MW: 318.499981403351
• CID: 258172
• PubChem ID: 300762
• Update Time: 2025-04-19

Pyridine,2,2'-[1,3-propanediylbis(thio-2,1-ethanediyl)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyridine,2,2'-[1,3-propanediylbis(thio-2,1-ethanediyl)]bis- (9CI)
• 2-[2-[3-(2-pyridin-2-ylethylsulfanyl)propylsulfanyl]ethyl]pyridine
• 2,2'-[propane-1,3-diylbis(sulfanediylethane-2,1-diyl)]dipyridine
• 28999-63-5
• DTXSID70306405
• NSC-176074
• NSC176074

• Inchi： 1S/C17H22N2S2/c1-3-10-18-16(6-1)8-14-20-12-5-13-21-15-9-17-7-2-4-11-19-17/h1-4,6-7,10-11H,5,8-9,12-15H2
• InChI Key： QKNBKGZNHZSWTO-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=CN=1)CCCSCCC1C=CC=CN=1

Computed Properties

• Exact Mass: 318.12266
• Monoisotopic Mass: 318.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.138
• Boiling Point: 489.6°C at 760 mmHg
• Flash Point: 249.9°C
• Refractive Index: 1.599
• PSA: 25.78